molecular formula C12H21N3O B8668104 N,N'-Dimethyl-N-[4-(piperidin-1-yl)but-2-yn-1-yl]urea CAS No. 133989-31-8

N,N'-Dimethyl-N-[4-(piperidin-1-yl)but-2-yn-1-yl]urea

Cat. No. B8668104
CAS RN: 133989-31-8
M. Wt: 223.31 g/mol
InChI Key: GFRUIXHBRJIFLE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N,N'-Dimethyl-N-[4-(piperidin-1-yl)but-2-yn-1-yl]urea is a useful research compound. Its molecular formula is C12H21N3O and its molecular weight is 223.31 g/mol. The purity is usually 95%.
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properties

CAS RN

133989-31-8

Molecular Formula

C12H21N3O

Molecular Weight

223.31 g/mol

IUPAC Name

1,3-dimethyl-1-(4-piperidin-1-ylbut-2-ynyl)urea

InChI

InChI=1S/C12H21N3O/c1-13-12(16)14(2)8-6-7-11-15-9-4-3-5-10-15/h3-5,8-11H2,1-2H3,(H,13,16)

InChI Key

GFRUIXHBRJIFLE-UHFFFAOYSA-N

Canonical SMILES

CNC(=O)N(C)CC#CCN1CCCCC1

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of N,N'-dimethyl-N-(2-propynyl)urea (2.5 g, 0.02 mol) (Example A), paraformaldehyde (0.6 g, 0.02 mol), piperidine (1.7 g, 0.02 mol), and a spatula tip of cuprous chloride in 150 ml of anhydrous dioxane is allowed to reflux for two hours. After cooling the solution is made strongly acidic with a 2N solution of hydrochloric acid and washed with diethyl ether. The aqueous solution is then made basic by the addition of solid potassium carbonate until saturated, followed by extraction with diethyl ether (2X). The diethyl ether solution is dried over magnesium sulfate, filtered, and concentrated to afford a yellow oil. Nuclear Magnetic Resonance (NMR) (CDCl3): 4.81 (brs, 1H); 4.11 (t, J=1.9 Hz, 2H); 3.24 (t, J=1.9 Hz, 2H); 2.93 (s, 3H); 2.81 (d, J=4.4 Hz, 3H); 2.48 (m, 4H); 1.63 (m, 6H).
Quantity
2.5 g
Type
reactant
Reaction Step One
Quantity
0.6 g
Type
reactant
Reaction Step Two
Quantity
1.7 g
Type
reactant
Reaction Step Three
[Compound]
Name
cuprous chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
Quantity
150 mL
Type
solvent
Reaction Step Seven

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